Cas no 52661-56-0 ((E)-3-(5-Nitrofuran-2-yl)acrylaldehyde)
(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde is a nitrofuran-based unsaturated aldehyde with significant utility in organic synthesis and pharmaceutical research. Its conjugated system, featuring both a nitro-substituted furan ring and an acrylaldehyde moiety, makes it a versatile intermediate for constructing heterocyclic compounds and bioactive molecules. The electron-withdrawing nitro group enhances reactivity, facilitating nucleophilic additions and cyclization reactions. This compound is particularly valuable in the development of antimicrobial and antiparasitic agents due to the inherent bioactivity of the nitrofuran scaffold. Its well-defined structure and synthetic accessibility ensure consistent performance in research applications, making it a reliable choice for medicinal chemistry and material science studies.
52661-56-0 structure
Product Name:(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde
CAS No:52661-56-0
MF:C7H5NO4
MW:167.118901968002
MDL:MFCD00009762
CID:378174
PubChem ID:5462962
Update Time:2025-05-27
(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-(5-nitro-2-furanyl)-2-Propenal
- (E)-3-(5-Nitro-2-furyl)acrylaldehyde
- (E)-3-(5-Nitrofuran-2-yl)acrylaldehyde
- 2-Propenal,3-(5-nitro-2-furanyl)-, (2E)-
- 3-(5-NITRO-2-FURYL)ACROLEIN
- 5-Nitrofuran-2-acrylaldehyde
- 5-Nitro-2-furanacrolein
- 5-Nitro-2-furylacrolein
- 5-Nitrofuryl-2-acrolein
- 2-Propenal, 3-(5-nitro-2-furanyl)-
- 2-FURANACROLEIN, 5-NITRO-
- 3-(5-Nitrofuran-2-yl)acrylaldehyde
- (E)-3-(5-nitrofuran-2-yl)prop-2-enal
- (2E)-3-(5-nitrofuran-2-yl)prop-2-enal
- 3-(5-Nitro-2-furyl)-2-propenal
- 3-(5-nitrofuran-2-y
- 52661-56-0
- 3-(5-nitrofuran-2-yl)prop-2-enal
- AMY7195
- NS00046615
- A870937
- MFCD00009762
- 4-17-00-04700 (Beilstein Handbook Reference)
- 1874-22-2
- CCA66156
- AKOS005131446
- J-517869
- EINECS 258-078-9
- EN300-7406673
- DTXSID101031099
- EINECS 217-499-8
- CCRIS 1541
- EN300-1855745
- CS-0158506
- DXWCZMGIIFEEPU-OWOJBTEDSA-N
- (E)?-?3-?(5-?Nitrofuran-?2-?yl)?acrylaldehyde
- Z1255395044
- D70748
- CHEMBL164282
- (E)-3-(5-nitro-furan-2-yl)-acrylaldehyde
- STR05391
- A813150
- (E)-3-(5-nitro-2-furyl)prop-2-enal
- BRN 0005494
- BBL023121
- STL284487
- DB-247222
- (2E)-3-(5-Nitro-2-furanyl)-2-propenal; (2E)-3-(5-nitro-2-furanyl)-2-propenal; (E)-3-(5-Nitro-2-furyl)acrolein; trans-3-(5-Nitro-2-furyl)acrolein;
-
- MDL: MFCD00009762
- Inchi: 1S/C7H5NO4/c9-5-1-2-6-3-4-7(12-6)8(10)11/h1-5H/b2-1+
- InChI Key: DXWCZMGIIFEEPU-OWOJBTEDSA-N
- SMILES: O1C(=CC=C1/C=C/C=O)[N+](=O)[O-]
- BRN: 0005494
Computed Properties
- Exact Mass: 167.02185
- Monoisotopic Mass: 167.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1
- Topological Polar Surface Area: 76
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.4±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 310.7±32.0°C at 760 mmHg
- Flash Point: 141.7±25.1 °C
- Refractive Index: 1.587
- PSA: 73.35
- LogP: 1.92310
- Vapor Pressure: No data available
(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Safety Instruction: H302 (100%) H315 (100%) H319 (100%)
- Storage Condition:Inert atmosphere,Store in freezer, under -20°C
(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A159002730-250mg |
(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde |
52661-56-0 | 98% | 250mg |
$174.00 | 2023-09-01 | |
| Alichem | A159002730-1g |
(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde |
52661-56-0 | 98% | 1g |
$452.40 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WA879-200mg |
(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde |
52661-56-0 | 98% | 200mg |
152.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WA879-50mg |
(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde |
52661-56-0 | 98% | 50mg |
65.0CNY | 2021-07-12 | |
| abcr | AB442213-250 mg |
(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde, 95%; . |
52661-56-0 | 95% | 250MG |
€102.70 | 2023-07-18 | |
| abcr | AB442213-1 g |
(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde, 95%; . |
52661-56-0 | 95% | 1g |
€205.60 | 2023-07-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E841216-250mg |
(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde |
52661-56-0 | 98% | 250mg |
170.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WA879-100mg |
(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde |
52661-56-0 | 98% | 100mg |
809CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WA879-250mg |
(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde |
52661-56-0 | 98% | 250mg |
1943CNY | 2021-05-08 | |
| TRC | N495950-50mg |
(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde |
52661-56-0 | 50mg |
$ 178.00 | 2023-09-06 |
(E)-3-(5-Nitrofuran-2-yl)acrylaldehyde Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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